Cas no 38622-35-4 (Pentasulfide, di-tert-nonyl)

• Product Name: Pentasulfide, di-tert-nonyl
• CAS No: 38622-35-4
• MF: C₁₈H₃₈S₅
• MW: 414.819319248199
• CID: 322492
• PubChem ID: 15109937
• Update Time: 2025-04-19

Pentasulfide, di-tert-nonyl Chemical and Physical Properties

Names and Identifiers

• Pentasulfide, di-tert-nonyl
• 2-methyl-2-(2-methyloctan-2-ylpentasulfanyl)octane
• Di-tert-nonyl pentasulphide
• EINECS 254-046-3
• DTXSID40191941
• di-tert-nonyl pentasulfide
• 38622-35-4
• SCHEMBL1203599

• Inchi： 1S/C18H38S5/c1-7-9-11-13-15-17(3,4)19-21-23-22-20-18(5,6)16-14-12-10-8-2/h7-16H2,1-6H3
• InChI Key： ZNEZESLWGHMTHL-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CCCCCC)SSSSC(C)(C)CCCCCC

Computed Properties

• Exact Mass: 414.15800
• Monoisotopic Mass: 414.15770708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.50000
• LogP: 9.81040